2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate

• Molecular Formula: C20H19ClN2O3S2
• Molecular Weight: 435.0 g/mol
• IUPAC Name: [2-(2-benzoyl-4-chloroanilino)-2-oxoethyl] morpholine-4-carbodithioate
• InChI: InChI=1S/C20H19ClN2O3S2/c21-15-6-7-17(16(12-15)19(25)14-4-2-1-3-5-14)22-18(24)13-28-20(27)23-8-10-26-11-9-23/h1-7,12H,8-11,13H2,(H,22,24)
• InChI Key: CIGAPUCZFRTXJE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=S)SCC(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3

Description

The compound 2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate is a synthetically derived molecule featuring a hybrid structure combining aromatic, amide, and dithiocarbamate functional groups. Its core structure comprises:

• A 2-oxoethyl linker bridging the aromatic amine and the morpholine carbodithioate group.

Preparation Methods

The synthesis of 2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate typically involves multi-step organic reactionsThe morpholine ring is then incorporated through a nucleophilic substitution reaction, and the final step involves the formation of the carbodithioate group under specific reaction conditions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The presence of the phenylcarbonyl group allows for oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed on the carbonyl group using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorinated phenyl group can undergo nucleophilic aromatic substitution reactions, especially in the presence of strong nucleophiles like amines or thiols.

Hydrolysis: The carbodithioate group is susceptible to hydrolysis under acidic or basic conditions, leading to the formation of corresponding thiols and carboxylic acids.

Scientific Research Applications

2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-sulfur bonds.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential as a pharmacological agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate involves its interaction with specific molecular targets. The compound’s structure allows it to bind to certain enzymes or receptors, inhibiting their activity. This inhibition can lead to various biological effects, depending on the target and pathway involved .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Variations

The compound shares structural motifs with several morpholine carbodithioate derivatives and chloro-aromatic analogs. Key comparisons include:

Table 1: Structural and Molecular Comparison

Compound Name / CAS No.	Substituent/R Group	Molecular Formula	Molecular Weight (g/mol)	Key Differences
Target Compound	4-Chloro-2-(phenylcarbonyl)phenyl	C₂₂H₂₀ClN₂O₃S₂	~493.0*	Unique phenylcarbonyl-chloro substitution
[724780-28-3]	4-(Pyrimidin-2-ylsulfamoyl)phenyl	C₁₈H₁₈N₄O₃S₃	453.06	Pyrimidine sulfamoyl group
[578757-19-4]	2-Chloroprop-2-enyl	C₈H₁₂ClNOS₂	237.76	Aliphatic chloroalkene substituent
(6-Methoxy-2-oxo-2H-chromen-4-yl)methyl	6-Methoxycoumarin	C₁₆H₁₅NO₃S₂	341.42	Coumarin core instead of benzoylphenyl
2-Chloro-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]acetamide [14405-03-9]	2,4′-Dichloro-2′-(o-chlorobenzoyl)	C₁₅H₁₀Cl₃NO₂	342.60	Acetamide backbone, lacks morpholine dithiocarbamate

*Estimated based on analogous compounds.

Key Observations:

Aromatic Substitutions : The target compound’s 4-chloro-2-(phenylcarbonyl)phenyl group distinguishes it from simpler chloroaromatic analogs (e.g., [14405-03-9]), which lack the morpholine carbodithioate and feature multiple chlorine atoms .

Heterocyclic vs. Aromatic Cores : Compounds like [724780-28-3] incorporate pyrimidine sulfonamide groups, offering hydrogen-bonding sites absent in the target compound .

Challenges in Comparative Analysis

Limited Direct Data: No crystallographic or spectroscopic data for the target compound are available, unlike analogs such as (6-methoxycoumarin)methyl morpholine-4-carbodithioate, which has been structurally characterized .

Functional Group Impact : The phenylcarbonyl group may alter solubility and reactivity compared to simpler chloroaromatic derivatives, but experimental validation is needed.